Cas no 1548539-95-2 (3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol)

• Product Name: 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol
• CAS No: 1548539-95-2
• MF: C₉H₁₀BrFO₃
• MW: 265.076305866241
• MDL: MFCD24315996
• CID: 4605373
• Update Time: 2025-10-15

3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-fluorophenoxy)propane-1,2-diol(WXC05045)
• 3-(4-BROMO-3-FLUOROPHENOXY)PROPANE-1,2-DIOL
• 1,2-Propanediol, 3-(4-bromo-3-fluorophenoxy)-
• 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol

• MDL： MFCD24315996
• Inchi： 1S/C9H10BrFO3/c10-8-2-1-7(3-9(8)11)14-5-6(13)4-12/h1-3,6,12-13H,4-5H2
• InChI Key： XWZTUZDJUDJUOB-UHFFFAOYSA-N
• SMILES： C(O)C(O)COC1=CC=C(Br)C(F)=C1

Additional information on 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol

Professional Introduction to Compound with CAS No. 1548539-95-2 and Product Name: 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol

The compound identified by the CAS number 1548539-95-2 and the product name 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromine and fluorine substituents in the aromatic ring, coupled with the diol functionality in the propane backbone, endows this compound with distinct chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The incorporation of bromine and fluorine atoms into organic molecules often enhances their bioavailability, metabolic stability, and binding affinity to biological targets. In the case of 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol, these substituents are strategically positioned to interact with specific residues in enzymes or receptors, potentially leading to the development of novel therapeutic agents. The diol moiety further contributes to the compound's versatility, allowing for modifications that can fine-tune its pharmacological profile.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The structural framework of 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and metabolic disorders. For instance, preliminary computational studies have indicated that this compound could interact with kinases and other signaling proteins, disrupting aberrant pathways that contribute to disease progression. Such interactions are critical for developing targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The synthesis of 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have enabled chemists to introduce bromine and fluorine atoms at specific positions with remarkable efficiency. These methods not only improve yield but also enhance the purity of the final product, which is essential for subsequent biological evaluation.

In addition to its synthetic significance, 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol has implications for drug discovery strategies. The ability to modify both the aromatic ring and the aliphatic chain provides a rich scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents such as halogens or other functional groups, researchers can gain insights into how different structural features influence biological activity. This approach is particularly valuable in identifying lead compounds that can be optimized further through medicinal chemistry interventions.

The pharmacokinetic properties of 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol are also of great interest. The presence of both bromine and fluorine atoms can affect how the compound is metabolized and eliminated by the body. Understanding these processes is crucial for predicting drug efficacy and safety profiles. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study the metabolic fate of this compound in vitro and in vivo. These studies provide valuable data for optimizing dosing regimens and minimizing potential toxicities.

From a regulatory perspective, compounds like 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol must undergo rigorous testing to ensure their safety and efficacy before they can be approved for clinical use. Regulatory agencies require comprehensive data on chemical purity, stability, pharmacokinetics, and toxicology. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential for generating this information efficiently. The integration of computational modeling with experimental data has streamlined many aspects of drug development, reducing timelines and costs while improving success rates.

The future prospects for 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in preclinical models of various diseases. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and CRISPR-based gene editing tools, scientists can accelerate the discovery process further. Additionally, partnerships between academic institutions and pharmaceutical companies are fostering innovation by combining expertise from different disciplines.

In conclusion, 1548539-95-2 is a representative example of how structural complexity can be harnessed to develop novel therapeutic agents. The strategic placement of bromine and fluorine atoms along with the diol functionality makes 3-(4-Bromo-3-Fluorophenoxy)Propane-1,2-Diol a versatile molecule with significant potential in drug discovery. As research continues to uncover new applications for this compound, it will undoubtedly play a crucial role in advancing treatments for a wide range of diseases.